Cas no 1214362-50-1 (2,5-Bis(trifluoromethyl)mandelic acid)

• Product Name: 2,5-Bis(trifluoromethyl)mandelic acid
• CAS No: 1214362-50-1
• MF: C₁₀H₆F₆O₃
• MW: 288.143264293671
• CID: 4985040
• Update Time: 2025-06-18

2,5-Bis(trifluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-bis(trifluoromethyl)mandelic acid
• 2,5-Bis(trifluoromethyl)mandelic acid

• Inchi： 1S/C10H6F6O3/c11-9(12,13)4-1-2-6(10(14,15)16)5(3-4)7(17)8(18)19/h1-3,7,17H,(H,18,19)
• InChI Key： NNTCEWLYNLQXGK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=CC=1C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 2.6
• Topological Polar Surface Area: 57.5

Additional information on 2,5-Bis(trifluoromethyl)mandelic acid

2,5-Bis(trifluoromethyl)mandelic acid (CAS No. 1214362-50-1): A Comprehensive Overview

2,5-Bis(trifluoromethyl)mandelic acid (CAS No. 1214362-50-1) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound, characterized by its distinctive trifluoromethyl groups and mandelic acid backbone, exhibits a range of properties that make it a valuable component in various applications.

The molecular structure of 2,5-Bis(trifluoromethyl)mandelic acid is particularly noteworthy. The presence of the trifluoromethyl groups imparts significant electron-withdrawing effects, which can influence the compound's reactivity and stability. These groups also contribute to the compound's hydrophobicity, making it suitable for use in formulations where water resistance is desired. The mandelic acid backbone, on the other hand, provides a carboxylic acid functional group that can participate in a variety of chemical reactions, including esterification, amidation, and metal complexation.

In the realm of pharmaceutical research, 2,5-Bis(trifluoromethyl)mandelic acid has shown promise as a potential drug candidate or as a building block for drug synthesis. Recent studies have explored its use in the development of new antibiotics and antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 2,5-Bis(trifluoromethyl)mandelic acid exhibited potent inhibitory activity against certain bacterial strains and viral enzymes. This finding highlights the compound's potential as a lead molecule for further optimization and clinical development.

Beyond its pharmaceutical applications, 2,5-Bis(trifluoromethyl)mandelic acid has also found utility in materials science. Its unique combination of functional groups makes it an excellent candidate for the synthesis of advanced materials with tailored properties. For example, researchers at the University of California have utilized this compound to develop novel polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in high-performance coatings, adhesives, and composite materials.

The synthesis of 2,5-Bis(trifluoromethyl)mandelic acid typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of trifluoromethyl-substituted benzaldehydes with cyanide followed by hydrolysis to form the mandelic acid derivative. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, such as those employing catalytic systems or green solvents.

In terms of safety and handling, 2,5-Bis(trifluoromethyl)mandelic acid should be managed with standard laboratory precautions due to its chemical reactivity and potential for causing skin or eye irritation. It is important to store the compound in a cool, dry place away from incompatible substances and to use appropriate personal protective equipment (PPE) when handling it.

The future prospects for 2,5-Bis(trifluoromethyl)mandelic acid are promising. Ongoing research continues to uncover new applications and optimize existing ones. For instance, there is growing interest in using this compound as a chiral building block for asymmetric synthesis, which could lead to more efficient methods for producing enantiomerically pure drugs and other chiral molecules.

In conclusion, 2,5-Bis(trifluoromethyl)mandelic acid (CAS No. 1214362-50-1) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and organic synthesis. Its unique molecular structure endows it with valuable properties that make it an attractive candidate for further research and development. As new studies continue to emerge, the importance of this compound is likely to grow even further.